1-Benzofuran-5-amine

• IUPAC Name: 1-benzofuran-5-amine
• InChI: InChI=1S/C8H7NO/c9-7-1-2-8-6(5-7)3-4-10-8/h1-5H,9H2
• InChI Key: GMOLCSICTCPZCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CO2)C=C1N
• Molecular Formula: C8H7NO
• DSSTOX Substance ID: DTXSID70363114
• Molecular Weight: 133.15 g/mol
• CAS RN: 58546-89-7

Description

1-Benzofuran-5-amine is a compound that belongs to the class of organic compounds known as benzofurans. Benzofuran is the heterocyclic compound consisting of fused benzene and furan rings. This compound is found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran synthesis involves a convenient metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans mediated by hypervalent iodine reagents. Substituted benzofurans were synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C - and O -allyl isomerization followed by ring-closing metathesis.

Molecular Structure Analysis

The molecular structure of 1-Benzofuran-5-amine consists of a benzene ring fused to a furan. The InChI code for 2,3-dihydro-1-benzofuran-5-amine is 1S/C8H9NO/c9-7-1-2-8-6 (5-7)3-4-10-8/h1-2,5H,3-4,9H2.

Chemical Reactions Analysis

Benzofuran and its derivatives have been found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. They have been used in the treatment of skin diseases such as cancer or psoriasis.

Scientific Research Applications

Antitumor Activity

Benzofuran derivatives, including 1-Benzofuran-5-amine, have been identified to possess significant antitumor properties . Studies have shown that these compounds can inhibit the growth of various cancer cell lines. . .

Antibacterial Applications

The antibacterial activity of benzofuran derivatives is another promising area of research. These compounds have been effective against a range of bacterial strains, suggesting their use as a basis for new antibacterial agents. .

Antioxidative Properties

Benzofuran compounds exhibit strong antioxidative activities, which are crucial in protecting cells from oxidative stress. This property is particularly relevant in the prevention of diseases associated with oxidative damage, such as neurodegenerative disorders. .

Antiviral Potency

The antiviral capabilities of benzofuran derivatives, including their effectiveness against the hepatitis C virus, are noteworthy. .

Natural Product Synthesis

Benzofuran derivatives are ubiquitous in nature and serve as core structures in many biologically active natural products. The synthesis of complex benzofuran systems, such as those found in natural medicines, is an important field of study. .

Drug Design and Discovery

In drug discovery, benzofuran derivatives are valuable lead compounds. Their diverse pharmacological activities make them suitable candidates for drug development. .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs affected are the respiratory system.

Future Directions

Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. There is a need to collect the latest information in this promising area to pave the way for future research.

Mechanism of Action

Target of Action

1-Benzofuran-5-amine, a derivative of benzofuran, primarily targets the Lysozyme . Lysozymes are enzymes that play a crucial role in the immune system by breaking down the cell walls of certain bacteria .

Mode of Action

Benzofuran derivatives are known to interact with their targets and induce changes that can lead to various biological effects . For instance, some benzofuran derivatives have been found to exhibit antimicrobial activity, suggesting they may interact with bacterial proteins or enzymes to inhibit bacterial growth .

Biochemical Pathways

For instance, some benzofuran derivatives have been shown to have anticancer activities, suggesting they may affect pathways related to cell growth and proliferation .

Pharmacokinetics

Benzofuran derivatives are generally known for their improved bioavailability, which is a critical factor in their effectiveness as therapeutic agents . Bioavailability refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Benzofuran derivatives have been associated with a range of biological activities, including anticancer, antibacterial, anti-oxidative, and anti-viral activities . These effects suggest that 1-Benzofuran-5-amine may have similar impacts at the molecular and cellular levels.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1-Benzofuran-5-amine. While specific studies on this compound are limited, it is known that factors such as pH, temperature, and the presence of other molecules can impact the effectiveness of similar compounds .

Synthesis routes and methods

Procedure details

To a solution of all of the 5-nitrobenzofuran in 90% ethanol (50 ml) kept at reflux were added small portions of Fe powder (in total 2.5 g) and concentrated HCl (in total 0.1 ml) during 10 min. The mixture was refluxed for another hour. The inorganic precipitates were filtered off and the mixture was poured onto brine and ethyl acetate (250 ml). Work-up of the organic phase afforded 1 g of crystalline 5-aminobenzofuran derivative.